

Evidence at a Glance: Efficacy and Safety

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Ibogaine

CAS No.: 83-74-9

Cat. No.: S563588

Get Quote

The table below summarizes key clinical evidence for **ibogaine's** therapeutic applications, highlighting outcomes and risks.

Application Area	Reported Efficacy & Outcomes	Key Risks & Limitations	Supporting Evidence
Substance Use Disorders (Opioids)	Rapid reduction/elimination of withdrawal (80% of participants); reduced craving (50%); 30% achieved sustained abstinence; 41% reported abstinence >6 months [1].	Relapse occurred in 70%; requires medical supervision due to cardiotoxicity risk [1] [2].	Observational study (n=88) [1]; Systematic review of 24 studies [2] [3].
Traumatic Brain Injury (TBI)	Significant improvements in disability, PTSD, depression, and anxiety scores; effects persisted at 1-month follow-up [4].	Typical side effects: headache, nausea; no serious side effects reported when administered with magnesium [4].	Prospective cohort study (n=30 veterans) [4].
Multiple Sclerosis (MS)	Case studies report lesion shrinkage, improved motor function, and resolution of bladder issues post-treatment [5].	Evidence is preliminary (case reports only); requires extensive validation [5].	Two case reports [5].

Detailed Experimental Protocols

For researchers, the methodological details from key studies provide a framework for designing future clinical trials.

Protocol for Opioid Use Disorder

A study involving 88 individuals with problematic opioid use administered **ibogaine** at a treatment center in Mexico [1].

- **Participant Profile:** Individuals with chronic opioid use (72% for ≥ 4 years; 69% daily users).
- **Intervention:** A single "flood dose" of **ibogaine**, leading to a experience lasting up to 36 hours.
- **Data Collection:** Outcomes were measured via an online survey assessing subjective effects, opioid use patterns, withdrawal symptoms, craving, and psychological functioning post-treatment.
- **Outcome Measures:** Primary outcomes were changes in opioid use, withdrawal symptoms, and craving. Secondary outcomes included levels of depression, anxiety, and subjective well-being.


Protocol for Traumatic Brain Injury (TBI)

A Stanford Medicine study evaluated **ibogaine** for TBI in 30 special operations veterans [4].

- **Participant Profile:** Veterans with a history of TBI and repeated blast exposure, most with severe psychiatric symptoms (PTSD, anxiety, depression) and functional disability.
- **Intervention & Safety:** Oral **ibogaine** was administered at a clinic in Mexico, combined with **intravenous magnesium** to protect against cardiac side effects. Participants were under continuous medical monitoring.
- **Data Collection:** A combination of self-reported questionnaires and clinician-administered assessments (e.g., WHO Disability Assessment Scale, PTSD checklists) were conducted **before** and **one month after** treatment.
- **Outcome Measures:** Changes in disability, PTSD, depression, and anxiety scores, as well as results from formal cognitive testing.

Proposed Mechanisms of Action

Ibogaine's therapeutic effects are attributed to its complex pharmacology. The diagram below outlines key signaling pathways involved in neuroplasticity and addiction treatment.



Click to download full resolution via product page

*Diagram Title: **Ibogaine's** Multitarget Mechanism of Action.* This diagram illustrates how **ibogaine** and its metabolite **noribogaine** interact with multiple neurotransmitter systems to promote neuroplasticity and interrupt addiction pathways [6] [7] [8].

Critical Safety and Regulatory Considerations

- **Cardiotoxicity:** The most significant risk is **ibogaine's** propensity to **block the hERG potassium channel**, which can cause long QT syndrome and potentially fatal cardiac arrhythmias [6] [4].
- **Medical Supervision is Mandatory:** Due to these risks, administration must occur in a medically supervised setting with cardiac monitoring. The Stanford protocol using **concomitant magnesium** appears to be a promising safety measure [4].
- **Neurotoxicity Concerns:** High doses have been linked to Purkinje cell degeneration in the cerebellum of rats, though this was not observed in a primate study or limited human post-mortem analysis [6].
- **Legal Status:** **Ibogaine** is a **Schedule I controlled substance** in the United States, severely restricting research and clinical use within the country. Most contemporary studies are conducted in Mexico, Canada, or other countries where it is legally accessible [4].

Future Research Directions

- **Non-Hallucinogenic Analogs:** Research is underway to develop analogs like **18-MC** and **tabernanthalog** that retain **ibogaine's** therapeutic properties while minimizing psychedelic effects and cardiotoxicity [6].
- **Rigorous Clinical Trials:** The recent \$50 million funding from Texas for **ibogaine** clinical trials underscores a growing interest in pursuing high-quality, FDA-approved studies [6] [4].
- **Broader Applications:** Preliminary findings in TBI and MS suggest **ibogaine's** potential as a broader neuro-rehabilitative agent, warranting investigation in other neurodegenerative conditions [5] [4].

In summary, while **ibogaine** represents a uniquely rapid-acting, multi-target therapeutic candidate, its path to regulatory approval hinges on successfully mitigating cardiotoxicity risks through improved safety protocols and/or the development of safer derivative compounds.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Subjective effectiveness of ibogaine treatment for problematic opioid... [pmc.ncbi.nlm.nih.gov]
2. sciencedirect.com/science/article/pii/S0740547221004438 [sciencedirect.com]

3. (PDF) A systematic literature review of clinical trials and therapeutic... [academia.edu]
4. Psychoactive drug ibogaine effectively treats traumatic brain injury in... [med.stanford.edu]
5. Case report: Significant lesion reduction and neural structural changes... [pmc.ncbi.nlm.nih.gov]
6. - Wikipedia Ibogaine [en.m.wikipedia.org]
7. 's Unique Impact on Ibogaine Neuroplasticity [psychable.com]
8. . Vivitrol (Ibogaine): Which is Superior for Alcohol... vs naltrexone [mindscaperetreat.com]

To cite this document: Smolecule. [Evidence at a Glance: Efficacy and Safety]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b563588#ibogaine-systematic-literature-review>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com